N-(4-aminocyclohexyl)-3-fluoro-4-methylbenzamide
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Overview
Description
N-(4-aminocyclohexyl)-3-fluoro-4-methylbenzamide is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound is commonly referred to as "4-FA" and is known for its potential use as a psychoactive drug. However, the focus of
Mechanism of Action
The mechanism of action of N-(4-aminocyclohexyl)-3-fluoro-4-methylbenzamide involves the inhibition of serotonin and norepinephrine reuptake transporters. This leads to an increase in the extracellular levels of these neurotransmitters, which can have various effects on neuronal signaling and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-aminocyclohexyl)-3-fluoro-4-methylbenzamide are complex and depend on the specific experimental conditions and dosage used. Some of the reported effects include increased locomotor activity, enhanced cognitive function, and alterations in mood and anxiety levels.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-aminocyclohexyl)-3-fluoro-4-methylbenzamide in lab experiments is its selectivity for serotonin and norepinephrine reuptake transporters. This allows for the specific manipulation of these neurotransmitter systems, which can be useful for studying their role in various physiological and pathological conditions. However, one limitation of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on N-(4-aminocyclohexyl)-3-fluoro-4-methylbenzamide. One area of interest is the development of more selective inhibitors of serotonin and norepinephrine reuptake transporters, which could provide more precise tools for studying these systems. Additionally, there is a need for further investigation into the potential therapeutic applications of this compound, particularly in the treatment of mood and anxiety disorders. Finally, there is a need for more comprehensive studies on the safety and toxicity of this compound, as well as its potential for abuse and addiction.
Synthesis Methods
The synthesis of N-(4-aminocyclohexyl)-3-fluoro-4-methylbenzamide involves the reaction of 4-fluoro-3-methylbenzoic acid with cyclohexylamine in the presence of a coupling agent such as EDC or HATU. The resulting intermediate is then reacted with 4-aminocyclohexylamine to yield the final product.
Scientific Research Applications
N-(4-aminocyclohexyl)-3-fluoro-4-methylbenzamide has been extensively studied for its potential use as a research tool in the field of neuroscience. This compound has been shown to act as a selective serotonin and norepinephrine reuptake inhibitor, and has been used to study the role of these neurotransmitters in various physiological and pathological conditions.
properties
IUPAC Name |
N-(4-aminocyclohexyl)-3-fluoro-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O/c1-9-2-3-10(8-13(9)15)14(18)17-12-6-4-11(16)5-7-12/h2-3,8,11-12H,4-7,16H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQZVGUCSJWQLOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2CCC(CC2)N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-aminocyclohexyl)-3-fluoro-4-methylbenzamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.